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Compound of Interest

Compound Name: Ethyl ethanesulfonate

Cat. No.: B155355 Get Quote

For the discerning researcher, scientist, or drug development professional, the selection and

use of chemical reagents are paramount to experimental success and integrity. Ethyl
ethanesulfonate (CAS No. 1912-30-7), a potent alkylating agent, serves as a critical tool in

organic synthesis and as a crucial consideration in pharmaceutical impurity profiling. This guide

provides an in-depth technical overview of its procurement, safe handling, and application,

grounded in established scientific principles and methodologies.

Understanding Ethyl Ethanesulfonate: A Profile
Ethyl ethanesulfonate (EES), also known as ethanesulfonic acid, ethyl ester, is a sulfonate

ester characterized by an ethyl group attached to an ethanesulfonate moiety.[1] This structure

dictates its reactivity and utility, primarily as a reagent for introducing ethyl groups into various

molecules.[1][2]

Key Physicochemical Properties:
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Property Value Source

CAS Number 1912-30-7 [1][3][4]

Molecular Formula C₄H₁₀O₃S [1][4][5]

Molecular Weight 138.19 g/mol [4][5]

Appearance
Clear, colorless to pale yellow

liquid
[1][2][5]

Density ~1.132 g/cm³ [5][6]

Boiling Point ~198°C [2]

Melting Point -17°C [5]

Storage Temperature 2-8°C [6][7]

Procurement and Supplier Vetting
Sourcing high-quality ethyl ethanesulfonate is the foundational step for any research

application. The choice of supplier directly impacts the purity of the starting material, which is

critical for avoiding unwanted side reactions and ensuring reproducible results. For

pharmaceutical applications, sourcing from suppliers who can provide certified reference

materials (CRMs) is essential for analytical testing and quality control.[3][7]
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Supplier Product Focus
Available
Documentation

Noteworthy Details

Sigma-Aldrich (Merck)

Certified Reference

Material

(TraceCERT®)

Certificate of Analysis

(CoA)

Produced under

ISO/IEC 17025 and

ISO 17034 standards,

ensuring traceability.

[7]

LGC Standards
Pharmaceutical

Analytical Standards
CoA

Specializes in high-

quality reference

standards for reliable

analytical testing.[3]

Simson Pharma

Limited

Research Chemicals,

Reference Standards

CoA with every

compound

Offers competitive

pricing and various

grades for research

and development.

CymitQuimica

Organic Analytical

Standards, APIs for

Research

ISO 9001 & 14001

Certificates

Provides a range of

purities, including

97%.[1]

Carl ROTH Research Chemicals
Technical Data Sheet,

CoA

Offers various pack

sizes (e.g., 100 mg,

500 mg) suitable for

laboratory scale.[6][8]

ChemScene
Drug Discovery

Research Reagents

Purity data (e.g.,

≥97%)

Caters to

pharmaceutical

development and

provides specialized

building blocks.[9]

Pharmaffiliates

Pharmaceutical

Impurities, Reference

Standards

CoA

Provides highly pure

EES for analytical and

research purposes.[4]

When purchasing, researchers must verify that the supplier provides a comprehensive

Certificate of Analysis (CoA). A reliable CoA will confirm the compound's identity and purity
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through methods such as NMR, Mass Spectrometry, and GC.[10][11]

Below is a logical workflow for the procurement process.

Procurement Workflow

Define Requirements
(Purity, Quantity, Grade)

Identify Potential Suppliers
(e.g., Sigma-Aldrich, LGC)

Request Documentation
(CoA, SDS)

Evaluate Supplier
(Quality, Lead Time, Cost)

Place Purchase Order

Receive & Verify
(Check CoA, Inspect Material)

Click to download full resolution via product page

Caption: A typical workflow for procuring chemical reagents.
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The Role of Ethyl Ethanesulfonate as an Alkylating
Agent
The primary utility of ethyl ethanesulfonate in organic synthesis stems from its function as an

efficient ethylating agent.[1] Alkylating agents are a class of electrophilic compounds that

introduce an alkyl group to a nucleophilic substrate. In the context of drug development, they

are instrumental in modifying molecules to enhance their therapeutic properties.[12][13]

However, their reactivity also makes them potential genotoxic impurities (PGIs), which

necessitates strict control and monitoring in final drug products.[1][14]

The sulfonate group in EES is an excellent leaving group, facilitating the Sɴ2 transfer of the

ethyl group to a wide range of nucleophiles. This reactivity is harnessed in various synthetic

transformations.

Key Synthetic Applications
Ethyl ethanesulfonate is a versatile reagent employed in several key reactions:

Stereoselective Friedel-Crafts Alkylation: It is used as a reactant in these reactions to form

new carbon-carbon bonds.[1]

Preparation of Ionic Liquids: EES is used in the synthesis of 1-alkyl-3-methylimidazolium

alkanesulfonate ionic liquids.[1]

General Organic Synthesis: It serves as an intermediate in the creation of more complex

molecules, including pharmaceutical candidates and bioactive compounds.[5][15]

Experimental Protocols: Synthesis and Analysis
The following protocols are provided as a guide. Researchers should adapt them based on

specific laboratory conditions and safety protocols.

Laboratory Synthesis of Ethyl Ethanesulfonate
This protocol outlines a general procedure for synthesizing EES from ethanesulfonyl chloride

and ethanol.[16]

Objective: To synthesize ethyl ethanesulfonate with minimal byproducts.
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Materials:

Ethanesulfonyl chloride

Anhydrous ethanol

Anhydrous pyridine or triethylamine (as a base)

Anhydrous diethyl ether (or another suitable solvent)

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

Magnetic stirrer and ice-water bath

Procedure:

Reagent Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve anhydrous ethanol (1.0 equivalent) and anhydrous pyridine (2.0 equivalents)

in anhydrous diethyl ether.

Cooling: Cool the solution to 0-5°C using an ice-water bath.

Addition of Ethanesulfonyl Chloride: Add ethanesulfonyl chloride (1.1 equivalents) to a

dropping funnel. Add the ethanesulfonyl chloride dropwise to the stirred ethanol solution,

ensuring the internal temperature remains below 10°C.[16]

Reaction: Once the addition is complete, allow the mixture to warm to room temperature and

stir for 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or

Gas Chromatography (GC) until the starting alcohol is consumed.[16]

Workup:

Cool the reaction mixture in an ice bath and quench by slowly adding cold water.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with cold dilute HCl (to remove the base), saturated

aqueous sodium bicarbonate solution (to remove acidic byproducts), and brine.[16]
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Dry the organic layer over an anhydrous drying agent like magnesium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent using a rotary evaporator.

Purify the resulting crude product by fractional distillation under reduced pressure to obtain

pure ethyl ethanesulfonate.[16]
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Synthesis of Ethyl Ethanesulfonate

Ethanol + Pyridine
in Diethyl Ether

Cool to 0-5°C

Dropwise Addition of
Ethanesulfonyl Chloride

Stir at Room Temp
(2-4 hours)

Aqueous Workup
(Wash with HCl, NaHCO₃, Brine)

Dry & Purify
(Fractional Distillation)

Pure Ethyl Ethanesulfonate

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of EES.

Analytical Method for Trace-Level Quantification
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Due to its potential genotoxicity, regulatory agencies mandate strict control of EES as an

impurity in pharmaceutical products.[14] A highly sensitive method using Gas Chromatography-

Tandem Mass Spectrometry (GC-MS/MS) is often employed for its trace-level quantification.

[14]

Objective: To develop a selective and sensitive method for quantifying EES in an Active

Pharmaceutical Ingredient (API).

Instrumentation:

Gas chromatograph coupled with a triple quadrupole mass spectrometer (GC-MS/MS).[14]

Reagents and Standards:

Certified reference standard of Ethyl Ethanesulfonate (EES).[14]

High-purity solvents (e.g., ethyl acetate).

API sample.

Procedure:

Standard Preparation: Prepare a stock solution of the EES certified reference standard in a

suitable high-purity solvent. Create a series of calibration standards by serial dilution to cover

the expected concentration range.

Sample Preparation: Dissolve a known amount of the API sample in the same solvent used

for the standards.

GC-MS/MS Analysis:

Inject the prepared standards and samples into the GC-MS/MS system.

Develop a suitable temperature program for the GC to ensure good separation of EES

from the API and other potential impurities.

Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high

selectivity and sensitivity. Select appropriate precursor-to-product ion transitions for EES.
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Quantification: Construct a calibration curve from the analysis of the standards. Use the

regression equation from the curve to determine the concentration of EES in the API sample.

GC-MS/MS Analysis of EES Impurity

Prepare Standards & Samples

Inject into GC-MS/MS

GC Separation

MS/MS Detection (MRM)

Quantify using
Calibration Curve

Report EES Concentration

Click to download full resolution via product page

Caption: Analytical workflow for EES impurity analysis.

Safety, Handling, and Storage
Ethyl ethanesulfonate must be handled with care due to its hazardous properties.[17]
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Hazard Summary:

H315: Causes skin irritation.[17]

H319: Causes serious eye irritation.[17]

H335: May cause respiratory irritation.[17]

Recommended Handling and Personal Protective Equipment (PPE):

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.[17][18]

Eye/Face Protection: Wear tightly fitting safety goggles.[17]

Skin Protection: Wear impervious protective gloves and clothing.[17]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[17]

Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be removed

and washed before reuse.[17]

Storage and Disposal:

Storage: Store in a well-ventilated, locked-up place. Keep the container tightly closed.[17]

Recommended storage is between 2-8°C.[6][7]

Disposal: Dispose of contents and container at an approved waste disposal facility in

accordance with local, regional, and national regulations.[17]

Conclusion
Ethyl ethanesulfonate is a valuable reagent in the arsenal of the research and development

scientist. Its utility in organic synthesis is well-established. However, its role as a potential

genotoxic impurity in pharmaceuticals underscores the critical need for rigorous sourcing,

handling, and analytical control. By adhering to the principles and protocols outlined in this

guide, researchers can ensure the safe and effective use of this compound, contributing to the

integrity and success of their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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